2-[3-(4-fluorophenyl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-[3-(1H-imidazol-1-yl)propyl]acetamide

• Molecular Formula: C27H24FN3O4
• Molecular Weight: 473.5 g/mol
• IUPAC Name: 2-[3-(4-fluorophenyl)-5,9-dimethyl-7-oxofuro[3,2-g]chromen-6-yl]-N-(3-imidazol-1-ylpropyl)acetamide
• InChI: InChI=1S/C27H24FN3O4/c1-16-20-12-22-23(18-4-6-19(28)7-5-18)14-34-25(22)17(2)26(20)35-27(33)21(16)13-24(32)30-8-3-10-31-11-9-29-15-31/h4-7,9,11-12,14-15H,3,8,10,13H2,1-2H3,(H,30,32)
• InChI Key: AIWUNHCKSAADKP-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)OC2=C1C=C3C(=COC3=C2C)C4=CC=C(C=C4)F)CC(=O)NCCCN5C=CN=C5
• Canonical SMILES: CC1=C(C(=O)OC2=C(C3=C(C=C12)C(=CO3)C4=CC=C(C=C4)F)C)CC(=O)NCCCN5C=CN=C5

Description

2-[3-(4-fluorophenyl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-[3-(1H-imidazol-1-yl)propyl]acetamide is a synthetic compound that has been used in scientific research for its potential therapeutic properties. This compound is commonly referred to as "Compound X" in research literature.

Mechanism of Action

The mechanism of action of Compound X is not fully understood, but it is believed to involve the inhibition of several key signaling pathways involved in cancer cell growth and survival. Specifically, Compound X has been shown to inhibit the activity of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer cells. Compound X has also been shown to inhibit the activity of the STAT3 pathway, which is involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
In addition to its anti-tumor effects, Compound X has been shown to have other biochemical and physiological effects. Studies have shown that Compound X can inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Compound X has also been shown to have anti-inflammatory effects, potentially through the inhibition of the NF-κB pathway.

Advantages and Limitations for Lab Experiments

One advantage of using Compound X in lab experiments is its potency and specificity. Compound X has been shown to have potent anti-tumor effects in various cancer cell lines, and its mechanism of action is relatively well understood. However, one limitation of using Compound X in lab experiments is its potential toxicity. Studies have shown that high doses of Compound X can be toxic to normal cells, and further research is needed to determine the optimal dosing and administration of Compound X in vivo.

Future Directions

There are several potential future directions for research on Compound X. One direction is to further investigate the mechanism of action of Compound X, particularly its effects on the PI3K/AKT/mTOR and STAT3 pathways. Another direction is to explore the potential therapeutic applications of Compound X in other diseases, such as Alzheimer's disease and inflammatory disorders. Finally, future research could focus on developing analogs of Compound X with improved potency and reduced toxicity.

Synthesis Methods

The synthesis of Compound X involves several steps, including the reaction of 4-fluorophenylacetic acid with 2,4-pentanedione to form a chalcone intermediate. This intermediate is then reacted with 6-hydroxy-5,9-dimethylfuro[3,2-g]chromen-7-one to form the final product, Compound X. The synthesis of Compound X has been optimized to yield high purity and yield.

Scientific Research Applications

Compound X has been studied for its potential therapeutic properties, particularly in the field of cancer research. Studies have shown that Compound X has anti-tumor effects in various cancer cell lines, including breast, lung, and colon cancer cells. Compound X has also been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.